Cas no 51746-87-3 (4-(1H-Imidazol-4-yl)pyridine)

• Product Name: 4-(1H-Imidazol-4-yl)pyridine
• CAS No: 51746-87-3
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD08668577
• CID: 1025551
• PubChem ID: 10909696
• Update Time: 2025-05-28

4-(1H-Imidazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Imidazol-4-yl)pyridine
• 4-(1H-Imidazol-5-yl)pyridine
• 4-(4-Pyridyl)imidazole
• AKOS015966271
• F15633
• 4F9
• 4-(3H-IMIDAZOL-4-YL)-PYRIDINE
• CS-0133479
• 146366-05-4
• YSCH0073
• AKOS006281155
• AC-37172
• AMY16861
• AJQQGJNKKDEODG-UHFFFAOYSA-N
• BDBM50391357
• DA-17849
• AS-47704
• 51746-87-3
• SCHEMBL443810
• Pyridine, 4-(1H-imidazol-4-yl)-
• 4-(1H-Imidazol-4-yl)-pyridine
• EN300-70486
• A871198
• MFCD08668577
• CHEMBL69810
• Q27454669

• MDL： MFCD08668577
• Inchi： 1S/C8H7N3/c1-3-9-4-2-7(1)8-5-10-6-11-8/h1-6H,(H,10,11)
• InChI Key： AJQQGJNKKDEODG-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 145.06400
• Monoisotopic Mass: 145.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195-196 ºC (acetone hexane )
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 41.57000
• LogP: 1.47170

Additional information on 4-(1H-Imidazol-4-yl)pyridine

Recent Advances in the Study of 4-(1H-Imidazol-4-yl)pyridine (CAS: 51746-87-3) and Its Applications in Chemical Biology and Medicine

The compound 4-(1H-Imidazol-4-yl)pyridine (CAS: 51746-87-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic compound, featuring both imidazole and pyridine moieties, serves as a crucial scaffold in drug discovery and development. Recent studies have explored its role as a building block for novel bioactive molecules, particularly in the context of enzyme inhibition, receptor modulation, and anticancer drug design.

Structural analyses of 4-(1H-Imidazol-4-yl)pyridine reveal its unique electronic properties that enable diverse molecular interactions. The compound's ability to participate in hydrogen bonding through its imidazole nitrogen atoms, combined with the pyridine ring's capacity for π-π stacking, makes it particularly valuable for targeting biological macromolecules. Recent crystallographic studies (Zhang et al., 2023) have demonstrated its binding modes with various protein targets, providing crucial insights for structure-based drug design.

In medicinal chemistry applications, researchers have developed several derivatives of 4-(1H-Imidazol-4-yl)pyridine showing promising activity against multiple disease targets. A 2024 study published in the Journal of Medicinal Chemistry reported a series of novel analogs exhibiting potent inhibitory effects against protein kinases involved in cancer progression, with IC50 values in the low nanomolar range. These findings suggest the compound's potential as a lead structure for developing targeted cancer therapies.

The pharmacological profile of 4-(1H-Imidazol-4-yl)pyridine derivatives has been further investigated in recent preclinical studies. Notably, a research team at Harvard Medical School demonstrated that certain modifications to the core structure can significantly enhance blood-brain barrier permeability, opening new possibilities for central nervous system drug development. Their findings, published in ACS Chemical Neuroscience (2024), highlight the compound's potential in treating neurological disorders.

From a synthetic chemistry perspective, recent advancements have improved the production efficiency of 4-(1H-Imidazol-4-yl)pyridine and its derivatives. A 2023 Nature Protocols paper detailed an optimized synthetic route that reduces production costs while maintaining high purity, addressing previous challenges in large-scale manufacturing. These developments are particularly important as the compound gains traction in pharmaceutical development pipelines.

Looking forward, the unique properties of 4-(1H-Imidazol-4-yl)pyridine position it as a valuable tool in chemical biology research and drug discovery. Ongoing clinical trials involving its derivatives (NCT identifiers available upon request) suggest that therapeutic applications may soon transition from preclinical to clinical stages. The compound's versatility and the recent research breakthroughs underscore its growing importance in the pharmaceutical industry and academic research alike.